4-[3-(4-methyl-1-piperazinyl)-3-oxopropyl]-N-(1-phenylethyl)benzenesulfonamide

• IUPAC Name: 4-[3-(4-methylpiperazin-1-yl)-3-oxopropyl]-N-(1-phenylethyl)benzenesulfonamide
• InChI: InChI=1S/C22H29N3O3S/c1-18(20-6-4-3-5-7-20)23-29(27,28)21-11-8-19(9-12-21)10-13-22(26)25-16-14-24(2)15-17-25/h3-9,11-12,18,23H,10,13-17H2,1-2H3
• InChI Key: STVFVQKZUZALNN-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC=C1)NS(=O)(=O)C2=CC=C(C=C2)CCC(=O)N3CCN(CC3)C
• Molecular Formula: C22H29N3O3S
• Molecular Weight: 415.6 g/mol

Description

Synthesis Analysis

The synthesis of benzenesulfonamide compounds often involves the incorporation of piperazine heterocycles, indicating a broad interest in these compounds due to their prospective pharmacological activities. A notable example includes the synthesis of tetraphenylethylene derivatives and benzenesulfonamides incorporating triazine moieties, highlighting methodologies that could be relevant to our compound of interest. These syntheses involve complex reactions, including nucleophilic substitution and coupling reactions, which are key in constructing the benzenesulfonamide scaffold with various substituents (Xiao et al., 2022); (Jia et al., 2019).

Molecular Structure Analysis

The molecular structure of benzenesulfonamide compounds is often analyzed using density functional theory (DFT) and X-ray crystallography, providing insights into the optimized structures, molecular electrostatic potential, and molecular orbital analysis. These analyses reveal the conformational preferences and intermolecular interactions, such as hydrogen bonding and π-π stacking, which are crucial for understanding the compound's stability and reactivity (Xiao et al., 2022).

Chemical Reactions and Properties

Benzenesulfonamide compounds undergo various chemical reactions, including those that lead to aggregation-induced emission (AIE), highlighting the role of intermolecular forces in determining their chemical properties. The reactivity towards different nucleophiles and the ability to form stable crystal structures through hydrogen bonding are notable characteristics (Jia et al., 2019).

Mechanism of Action

The mechanism of action would depend on the specific biological target of this compound. For instance, many drugs containing a piperazine ring act on the central nervous system.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

Future research could potentially explore the synthesis, characterization, and biological activity of this compound. This could include studies to determine its mechanism of action and potential uses in medicine or other fields.